2-(8-(3-chloro-4-methylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[6-(3-chloro-4-methylphenyl)-4-methyl-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C23H19ClN6O3/c1-13-8-9-15(10-16(13)24)30-17(14-6-4-3-5-7-14)11-28-19-20(26-22(28)30)27(2)23(33)29(21(19)32)12-18(25)31/h3-11H,12H2,1-2H3,(H2,25,31)
• InChI Key: BELJAWJSZKCJFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C5=CC=CC=C5)Cl
• Molecular Formula: C23H19ClN6O3
• Molecular Weight: 462.9 g/mol

Description

2-(8-(3-chloro-4-methylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19ClN6O3 and its molecular weight is 462.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential PET Tracers

Compounds similar to the one have been synthesized for potential use as PET tracers. For instance, derivatives involving imidazopyridine- and purine-thioacetamide have been prepared with high radiochemical purity and specific activity, indicating their potential for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) in PET scans (Gao, Wang, & Zheng, 2016).

Anticancer Activity

The synthesis of various derivatives, including those with imidazole and purine structures, has been explored for their potential anticancer activities. For example, compounds with specific substituents have shown considerable anticancer activity against different cancer cell lines, suggesting the relevance of such compounds in the development of new anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antibacterial Applications

Imidazole derivatives have also been synthesized and evaluated for their antimicrobial and antibacterial activities. These compounds demonstrate significant activity against various Gram-positive and Gram-negative bacteria, indicating their potential as new antimicrobial agents (Daraji, Rajani, Rajani, Pithawala, Jayanthi, & Patel, 2021).

Molecular Docking and DNA Binding Studies

Further research into similar compounds includes DNA binding studies and molecular docking to understand their interaction mechanisms. Such studies are crucial for designing drugs with targeted effects and minimal off-target interactions (Rezki, Al-blewi, Al-Sodies, Alnuzha, Messali, Ali, & Aouad, 2020).